![molecular formula C13H16N2O3S B497485 1-(4-Methoxy-2,5-dimethyl-benzenesulfonyl)-3-methyl-1H-pyrazole CAS No. 907985-82-4](/img/structure/B497485.png)
1-(4-Methoxy-2,5-dimethyl-benzenesulfonyl)-3-methyl-1H-pyrazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-Methoxy-2,5-dimethyl-benzenesulfonyl chloride” is a chemical compound with the molecular formula C9H11ClO3S . It’s used in research and development under the supervision of a technically qualified individual .
Molecular Structure Analysis
The molecular structure of “4-Methoxy-2,5-dimethyl-benzenesulfonyl chloride” consists of 9 carbon atoms, 11 hydrogen atoms, 1 chlorine atom, 3 oxygen atoms, and 1 sulfur atom .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-Methoxy-2,5-dimethyl-benzenesulfonyl chloride” include a molecular weight of 234.69984 . More detailed properties like melting point, boiling point, and density were not available in the sources I found .Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of pyrazole derivatives, including compounds similar to 1-(4-Methoxy-2,5-dimethyl-benzenesulfonyl)-3-methyl-1H-pyrazole, have been a significant area of research. These compounds are synthesized through various chemical reactions, including condensation and cyclization processes, and are characterized using spectral studies and elemental analysis to confirm their structure and properties (Pareek, Joseph, & Seth, 2010).
Molecular Structure and Properties
Studies on the molecular structure and properties of NH-pyrazoles have revealed insights into their annular tautomerism, which involves complex patterns of hydrogen bonds and is influenced by the presence of phenol residues. These structural characteristics are crucial for understanding the chemical behavior and potential applications of these compounds (Cornago et al., 2009).
Applications in Catalysis
Research on pyrazole-based ligands has explored their applications in catalysis, particularly in the ring-opening polymerization of cyclic esters. The synthesis of pyrazole derivatives with hemilabile ligands has been studied for their potential as catalysts in polymerization reactions, showcasing the versatility of these compounds in facilitating chemical transformations (Chisholm, Gallucci, & Yaman, 2007).
Antimicrobial Properties
Novel pyrazolo[1,5-a]pyrimidine ring systems, which are structurally related to this compound, have been synthesized and evaluated for their antimicrobial properties. These studies have shown that certain derivatives exhibit significant antimicrobial activity, highlighting the potential of these compounds in developing new antimicrobial agents (Alsaedi, Farghaly, & Shaaban, 2019).
Safety and Hazards
properties
IUPAC Name |
1-(4-methoxy-2,5-dimethylphenyl)sulfonyl-3-methylpyrazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O3S/c1-9-8-13(10(2)7-12(9)18-4)19(16,17)15-6-5-11(3)14-15/h5-8H,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIKKYLPXSCXPDK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C=C1)S(=O)(=O)C2=CC(=C(C=C2C)OC)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.